N-(2,4-bis(dimethylamino)pyrimidin-5-yl)thiophene-2-carboxamide
Description
N-(2,4-bis(dimethylamino)pyrimidin-5-yl)thiophene-2-carboxamide, also known as BM212, is a synthetic compound with potential applications in the field of medicinal chemistry. It is a member of the pyrimidine family, which is known for its diverse biological activities. BM212 has been extensively studied for its potential as an antiviral and anticancer agent.
Scientific Research Applications
Electroluminescent Materials
The compound’s unique structure and electronic properties make it suitable for use in electroluminescent devices. Researchers have explored its potential as an emissive layer in polymer light-emitting diodes (PLEDs). For instance, a study investigated copolymers derived from 2,7-fluorene derivatives and the silole monomer containing 4-(N,N-dimethylamino)phenyl groups. By optimizing cathode architectures and electron injection, they achieved enhanced electroluminescence efficiency .
Anti-Fibrosis Agents
Screening results have indicated that certain derivatives of this compound exhibit better anti-fibrosis activity than existing drugs like Pirfenidone. These findings suggest its potential as a therapeutic agent in treating fibrotic diseases .
Encapsulation in Drug Delivery
Researchers have explored the use of this compound for encapsulating other active molecules in drug delivery systems. Its unique structure allows for efficient loading and controlled release of therapeutic agents .
Building Blocks for Heterocyclic Synthesis
N,N-dimethyl enaminones, including this compound, serve as versatile building blocks in heterocyclic chemistry. They participate in diverse reactions to form acyclic, carbocyclic, and fused heterocyclic derivatives. Researchers have utilized them to synthesize a broad range of novel compounds .
Organic Semiconductors
Due to its electron-rich nature, this compound has been investigated as a potential organic semiconductor. Its properties contribute to non-dispersive and air-stable electron transport, making it relevant for electronic applications .
Aggregation-Induced Emission
Certain derivatives of this compound exhibit aggregation-induced emission (AIE) characteristics. AIE-active materials are valuable in sensor development, imaging, and optoelectronic devices .
properties
IUPAC Name |
N-[2,4-bis(dimethylamino)pyrimidin-5-yl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N5OS/c1-17(2)11-9(8-14-13(16-11)18(3)4)15-12(19)10-6-5-7-20-10/h5-8H,1-4H3,(H,15,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBCJGEJZZUALBT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1NC(=O)C2=CC=CS2)N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-bis(dimethylamino)pyrimidin-5-yl)thiophene-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(2-(4-ethoxyphenyl)-2-oxoethyl)-8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazolin-5(6H)-one](/img/structure/B2575563.png)
![N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]-4-phenylbenzamide](/img/no-structure.png)
![1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole](/img/structure/B2575571.png)
![N-(2-ethylphenyl)-2-(8-(((4-methoxyphenyl)amino)methyl)-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6(7H)-yl)acetamide](/img/structure/B2575573.png)
![(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(3-(5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone](/img/structure/B2575575.png)
